N1-benzyl-5-bromobenzene-1,2-diamine
Cat. No. B8645796
M. Wt: 277.16 g/mol
InChI Key: NWQTUDBTUDGCAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08314111B2
Procedure details
p-TsOH.H2O (311.7 mg, 1.606 mmol) was added to a DCM (50 ml) solution of N′-benzyl-4-bromobenzene-1,2-diamine (4451 mg, 16.06 mmol) and trimethyl orthobenzoate (3096 μl, 17.66 mmol) and the resulting mixture was stirred at rt under an atmosphere of Nitrogen for 40 h. The reaction mixture was then concentrated in vacuo to give a yellow solid which was triturated with 40% MeOH/water (375 mL), filtered, washed with saturated NaHCO3 (20 ml)+H2O (80 ml) twice and 40% MeOH/H2O (2×50 ml), and dried to give the title compound. 1H NMR (400 MHz, DMSO-d6) δ ppm=5.44 (s, 2 H, 7.05-7.08 (m, 3 H), 7.30-7.36 (m, 4 H), 7.44-7.50 (m, 3 H), 7.66-7.68 (m, 2 H) and 7.99 (dd, 1 H, J=0.4 & 1.6 Hz). MS (ES+): m/z 363.20 and 365.26 [MH+].
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[CH:4][C:5](S(O)(=O)=O)=[CH:6][CH:7]=1.O.[CH2:13]([NH:20][C:21]1[C:22]([NH2:28])=[CH:23][CH:24]=[C:25]([Br:27])[CH:26]=1)[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1.COC(OC)(OC)C1C=CC=CC=1>C(Cl)Cl>[CH2:1]([N:28]1[C:22]2[CH:23]=[CH:24][C:25]([Br:27])=[CH:26][C:21]=2[N:20]=[C:13]1[C:14]1[CH:15]=[CH:16][CH:17]=[CH:18][CH:19]=1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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311.7 mg
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Type
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reactant
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Smiles
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CC=1C=CC(=CC1)S(=O)(=O)O.O
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Name
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Quantity
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4451 mg
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)NC=1C(=CC=C(C1)Br)N
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Name
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Quantity
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3096 μL
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Type
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reactant
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Smiles
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COC(C1=CC=CC=C1)(OC)OC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at rt under an atmosphere of Nitrogen for 40 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was then concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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to give a yellow solid which
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CUSTOM
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Type
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CUSTOM
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Details
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was triturated with 40% MeOH/water (375 mL)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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washed with saturated NaHCO3 (20 ml)+H2O (80 ml) twice
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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40% MeOH/H2O (2×50 ml), and dried
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Outcomes
Product
Details
Reaction Time |
40 h |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N1C(=NC2=C1C=CC(=C2)Br)C2=CC=CC=C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
